Cas no 2228368-95-2 (methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate
• CAS No: 2228368-95-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5967099
• PubChem ID: 165671962
• Update Time: 2025-06-14

methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate
• EN300-1837267
• 2228368-95-2

• Inchi： 1S/C10H14N2O3/c1-10(2,8(13)9(14)15-3)7-6-11-4-5-12-7/h4-6,8,13H,1-3H3
• InChI Key： NPZJCHFYMXFPRE-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C1C=NC=CN=1)(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate

Exploring Methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate (CAS No. 2228368-95-2): A Versatile Compound in Modern Chemistry

In the realm of synthetic chemistry, methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate (CAS No. 2228368-95-2) has emerged as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its pyrazine moiety and hydroxyl group, offers a fascinating case study for researchers exploring heterocyclic compounds and their utility in pharmaceutical and material sciences. The compound's molecular architecture, combining a butanoate backbone with a pyrazin-2-yl substituent, makes it a valuable intermediate in organic synthesis.

The growing demand for bioactive molecules and small-molecule modulators has placed compounds like methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate at the forefront of drug discovery. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds in targeting protein-protein interactions and enzyme inhibition. Researchers are particularly intrigued by its potential role in metabolite synthesis and prodrug development, as the ester group offers tunable pharmacokinetic properties.

From an industrial perspective, the compound's relevance extends to flavor and fragrance applications, where pyrazine derivatives are prized for their nutty and roasted aroma profiles. This aligns with the increasing consumer interest in natural-identical flavor compounds and sustainable synthesis methods. The methyl ester functionality in 2228368-95-2 provides a handle for further chemical modifications, making it a versatile building block for green chemistry initiatives.

Analytical challenges surrounding methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate have spurred advancements in chromatographic separation techniques and mass spectrometry characterization. The compound's chiral center at the 2-position raises questions about enantioselective synthesis—a hot topic in asymmetric catalysis research. Recent publications have explored its behavior under various HPLC conditions, providing valuable data for quality control in manufacturing processes.

The thermal stability and solubility profile of CAS No. 2228368-95-2 have become subjects of investigation for materials scientists working on polymeric carriers and drug delivery systems. Its potential as a ligand precursor in coordination chemistry has also been noted, particularly in the design of transition metal complexes with catalytic applications. These diverse research avenues demonstrate how a single compound can bridge multiple disciplines in contemporary science.

Environmental considerations have brought attention to the biodegradation pathways of such functionalized esters, with studies examining their fate in wastewater treatment systems. The structure-activity relationship of pyrazine-containing compounds continues to be a rich area for exploration, especially regarding their ecotoxicological profiles and green metrics in synthetic routes.

In the context of patent literature, derivatives of methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate have appeared in claims related to agrochemical formulations and specialty chemicals, reflecting its commercial potential. The compound's structure-property relationships make it a compelling subject for QSAR studies and molecular modeling exercises that dominate current cheminformatics research.

As regulatory landscapes evolve, the safety assessment of such multi-functional compounds remains crucial. The scientific community continues to investigate the metabolic fate and toxicokinetics of 2228368-95-2 and related structures, addressing growing concerns about chemical safety in consumer products and industrial applications.

The synthesis optimization of methyl 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoate presents interesting challenges in atom economy and reaction selectivity, topics that resonate with the principles of sustainable chemistry. Recent methodological advances in C-H activation and decarboxylative coupling have opened new routes to such heteroaromatic esters, reducing reliance on hazardous reagents.

From a market perspective, the demand for high-purity intermediates like CAS No. 2228368-95-2 reflects broader trends in custom synthesis and contract research organizations. Quality specifications including residual solvent levels and isomeric purity have become critical parameters for end-users in both academic and industrial settings.